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Compound of Interest

Compound Name: Acid Red 151

Cat. No.: B1583777 Get Quote

An In-depth Technical Guide to Acid Red 151

This technical guide provides a comprehensive overview of the physical and chemical

properties of Acid Red 151 (C.I. 26900), a double azo dye. The information is intended for

researchers, scientists, and professionals in drug development and related fields. Data is

presented in a structured format, and detailed experimental protocols for key analytical

methods are described.

Core Physical and Chemical Properties
The fundamental properties of Acid Red 151 are summarized below, providing a quick

reference for laboratory use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1583777?utm_src=pdf-interest
https://www.benchchem.com/product/b1583777?utm_src=pdf-body
https://www.benchchem.com/product/b1583777?utm_src=pdf-body
https://www.benchchem.com/product/b1583777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

IUPAC Name
sodium 4-[[4-[(2-hydroxynaphthalen-1-

yl)diazenyl]phenyl]diazenyl]benzenesulfonate[1]

Synonyms & Trade Names

C.I. Acid Red 151, C.I. 26900, Weak Acid Red

BL, Weak Acid Red F-2R, Acid Scarlet F-2R,

Amacid Neutral Red BW, Cloth Scarlet[1][2][3]

[4][5]

CAS Number 6406-56-0[2][3][6][7]

Molecular Formula C₂₂H₁₅N₄NaO₄S[2][3][6][8]

Molecular Weight 454.43 g/mol [2][6][8]

Appearance Dark red powder[2][4][8]

UV-Vis Absorption Max (λmax) 510 nm[9]

Solubility

- Water: Soluble (results in a cloudy, brownish-

orange solution)[2][4][8]. A specific value is cited

as 10 mg/L at 25°C[8].- Ethanol: Soluble

(orange to orange-red solution)[2][4][8].- Other

Organic Solvents: Insoluble[2][4].

Chemical Stability & Reactions

- In Concentrated H₂SO₄: Turns blue-light

green; dilution yields a weak brown-orange

color[2][4][8].- Aqueous Solution with Conc. HCl:

Turns orange-brown[2][4][8].- Aqueous Solution

with Conc. NaOH: Turns dark purple[2][4][8].

Toxicology

Harmful if swallowed.[6] May cause irritation to

the skin, eyes, and respiratory tract.[6]

Mutagenicity data has been reported.[6]

Applications

Used for dyeing polyamide, silk, and wool

fabrics.[2][4][5] It is also used for coloring

polyamide plastics and for dyeing leather.[2][4]

[5] In a research context, it can be used as a

dye that can be removed from solutions by

adsorption onto bentonite clay.[4][10]
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Experimental Protocols
Detailed methodologies for determining key properties of Acid Red 151 are outlined below.

These protocols are foundational for quality control and research applications.

Determination of Maximum Absorbance (λmax) via UV-
Vis Spectroscopy
This protocol describes how to determine the wavelength at which Acid Red 151 exhibits

maximum absorbance of light, a critical parameter for quantitative analysis.

Objective: To find the λmax of Acid Red 151 in a given solvent (e.g., water).

Materials:

Acid Red 151

Volumetric flasks (e.g., 100 mL, 10 mL)

Graduated pipettes

Cuvettes (optically transparent)

UV-Vis Spectrophotometer

Solvent (e.g., deionized water)

Methodology:

Stock Solution Preparation: Accurately weigh a small amount of Acid Red 151 powder and

dissolve it in a known volume of solvent in a volumetric flask to create a stock solution of

known concentration.

Working Solution Preparation: Perform a serial dilution of the stock solution to prepare a

working solution with an absorbance value within the linear range of the spectrophotometer

(typically 0.1 to 1.0 AU).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1583777?utm_src=pdf-body
https://www.benchchem.com/product/b1583777?utm_src=pdf-body
https://www.benchchem.com/product/b1583777?utm_src=pdf-body
https://www.benchchem.com/product/b1583777?utm_src=pdf-body
https://www.benchchem.com/product/b1583777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrophotometer Calibration: Turn on the spectrophotometer and allow the lamp to warm

up as per the manufacturer's instructions.[11]

Blank Measurement: Fill a cuvette with the pure solvent (e.g., deionized water).[11][12] Place

it in the spectrophotometer and perform a "blank" or "zero" measurement. This subtracts the

absorbance of the solvent and cuvette from subsequent readings.[12][13]

Sample Measurement: Rinse the cuvette with the Acid Red 151 working solution, then fill it

and place it in the spectrophotometer.

Spectral Scan: Perform a wavelength scan across the visible spectrum (e.g., 380 nm to 800

nm).[11][12] The instrument will generate a graph of absorbance versus wavelength.

Identify λmax: The peak of the curve on the resulting spectrum corresponds to the maximum

absorbance (λmax).[12] For Acid Red 151, this is expected to be around 510 nm.[9]

Protocol for Solubility Determination
This protocol provides a method for quantifying the solubility of Acid Red 151 in a specific

solvent.

Objective: To determine the mass of Acid Red 151 that can be dissolved in a given volume of

solvent at a specified temperature.

Materials:

Acid Red 151

Solvent of interest (e.g., water, ethanol)

Beakers or flasks with stoppers

Magnetic stirrer and stir bar or a shaker bath

Temperature control system (e.g., water bath)

Filtration apparatus (#2 Whatman filter paper or equivalent)[14]
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UV-Vis Spectrophotometer (for quantitative analysis)

Methodology:

Preparation of Saturated Solution: Add an excess amount of Acid Red 151 powder to a

known volume of the solvent in a flask. The presence of undissolved solid is necessary to

ensure saturation.

Equilibration: Seal the flask and agitate the mixture at a constant temperature for an

extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Allow the mixture to settle. Carefully filter the solution to remove all

undissolved solid particles.[14][15] The filtrate is now a saturated solution.

Quantitative Analysis:

Accurately dilute a known volume of the saturated filtrate.

Measure the absorbance of the diluted solution at the predetermined λmax (510 nm) using

a UV-Vis spectrophotometer.

Calculate the concentration of the dye in the diluted sample using a previously established

calibration curve (plotting absorbance vs. known concentrations).

Calculate Solubility: Use the concentration of the diluted sample and the dilution factor to

calculate the original concentration of the saturated solution. This value represents the

solubility of Acid Red 151 in that solvent at the specified temperature.

Visualizations: Workflows and Chemical Behavior
The following diagrams illustrate the synthesis process, an experimental workflow, and the

chemical properties of Acid Red 151.
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Caption: Synthesis pathway for Acid Red 151.
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Caption: Workflow for UV-Vis spectroscopic analysis.
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Caption: Colorimetric behavior of Acid Red 151.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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